4-(benzylthio)-N-methyl-6-(4-morpholinyl)-1,3,5-triazin-2-amine

• IUPAC Name: 4-benzylsulfanyl-N-methyl-6-morpholin-4-yl-1,3,5-triazin-2-amine
• InChI: InChI=1S/C15H19N5OS/c1-16-13-17-14(20-7-9-21-10-8-20)19-15(18-13)22-11-12-5-3-2-4-6-12/h2-6H,7-11H2,1H3,(H,16,17,18,19)
• InChI Key: OXIAXFBKGYUHJL-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC(=NC(=N1)SCC2=CC=CC=C2)N3CCOCC3
• Molecular Formula: C15H19N5OS
• Molecular Weight: 317.4 g/mol

Description

4-(benzylthio)-N-methyl-6-(4-morpholinyl)-1,3,5-triazin-2-amine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of triazine derivatives and has been found to exhibit a range of interesting properties that make it a promising candidate for various research applications.

Mechanism of Action

The exact mechanism of action of 4-(benzylthio)-N-methyl-6-(4-morpholinyl)-1,3,5-triazin-2-amine is not fully understood. However, it is believed to work by inhibiting certain enzymes or proteins that are involved in various cellular processes. This inhibition leads to the suppression of certain cellular activities, which can have a range of effects depending on the specific application.
Biochemical and Physiological Effects:
The compound 4-(benzylthio)-N-methyl-6-(4-morpholinyl)-1,3,5-triazin-2-amine has been found to exhibit a range of biochemical and physiological effects. Some of the effects that have been observed in various studies include:
1. Inhibition of cell proliferation: The compound has been found to inhibit the proliferation of various types of cells, including cancer cells.
2. Suppression of inflammation: The compound has been found to suppress inflammation in various models of inflammatory disease.
3. Anti-viral activity: The compound has been found to exhibit anti-viral activity against a range of viruses, including HIV and hepatitis C virus.

Advantages and Limitations for Lab Experiments

The compound 4-(benzylthio)-N-methyl-6-(4-morpholinyl)-1,3,5-triazin-2-amine has several advantages and limitations for use in lab experiments. Some of the advantages include:
1. High potency: The compound has been found to be highly potent in various assays, making it a useful tool for studying various cellular processes.
2. Selectivity: The compound has been found to be selective in its activity, meaning that it can target specific cellular processes without affecting others.
3. Versatility: The compound has been found to exhibit a range of activities, making it useful for studying various biological processes.
Some of the limitations of using this compound in lab experiments include:
1. Limited solubility: The compound has limited solubility in aqueous solutions, which can make it difficult to work with in certain assays.
2. Toxicity: The compound has been found to exhibit some toxicity in certain cell types, which can limit its use in certain assays.
3. Lack of in vivo data: While the compound has been extensively studied in vitro, there is limited data on its in vivo activity and toxicity.

Future Directions

There are several future directions for research on 4-(benzylthio)-N-methyl-6-(4-morpholinyl)-1,3,5-triazin-2-amine. Some of the potential areas for future research include:
1. Further studies on the mechanism of action: More research is needed to fully understand the mechanism of action of this compound.
2. In vivo studies: Further studies are needed to determine the in vivo activity and toxicity of this compound.
3. Development of more potent derivatives: The development of more potent derivatives of this compound could lead to improved therapeutic options for various diseases.
4. Combination therapies: The compound could be studied in combination with other drugs to determine its potential for use in combination therapies.
5. Development of new assays: The development of new assays could help to further elucidate the biological activity of this compound.
In conclusion, 4-(benzylthio)-N-methyl-6-(4-morpholinyl)-1,3,5-triazin-2-amine is a promising compound that has been extensively studied for its potential applications in scientific research. While there are still many questions to be answered about this compound, its unique properties make it a valuable tool for studying various cellular processes. Further research is needed to fully understand the potential of this compound and to develop new therapeutic options for various diseases.

Synthesis Methods

The synthesis of 4-(benzylthio)-N-methyl-6-(4-morpholinyl)-1,3,5-triazin-2-amine involves the reaction of 4-(thiophen-2-yl)-6-(4-morpholinyl)-1,3,5-triazin-2-amine with benzyl chloride in the presence of a base such as potassium carbonate. The reaction is typically carried out in a solvent such as dimethylformamide or dimethyl sulfoxide, and the product is obtained in good yields.

Scientific Research Applications

The compound 4-(benzylthio)-N-methyl-6-(4-morpholinyl)-1,3,5-triazin-2-amine has been studied extensively for its potential applications in scientific research. It has been found to exhibit a range of interesting properties that make it a promising candidate for various research applications. Some of the potential applications of this compound include:
1. Anti-cancer research: The compound has been found to exhibit anti-cancer properties and has been studied for its potential use in cancer treatment.
2. Anti-inflammatory research: The compound has also been found to exhibit anti-inflammatory properties and has been studied for its potential use in treating inflammatory conditions.
3. Anti-viral research: The compound has been found to exhibit anti-viral properties and has been studied for its potential use in treating viral infections.